((plusmn))-Zanubrutinib
((plusmn))-Zanubrutinib
(±)-Zanubrutinib is a potent, selective and orally available Bruton//'s tyrosine kinase (Btk) inhibitor.
Brand Name:
Vulcanchem
CAS No.:
1633350-06-7
VCID:
VC0007344
InChI:
InChI=1S/C27H29N5O3/c1-2-23(33)31-16-13-18(14-17-31)22-12-15-29-27-24(26(28)34)25(30-32(22)27)19-8-10-21(11-9-19)35-20-6-4-3-5-7-20/h2-11,18,22,29H,1,12-17H2,(H2,28,34)
SMILES:
C=CC(=O)N1CCC(CC1)C2CCNC3=C(C(=NN23)C4=CC=C(C=C4)OC5=CC=CC=C5)C(=O)N
Molecular Formula:
C₂₇H₂₉N₅O₃
Molecular Weight:
471.55
((plusmn))-Zanubrutinib
CAS No.: 1633350-06-7
Inhibitors
VCID: VC0007344
Molecular Formula: C₂₇H₂₉N₅O₃
Molecular Weight: 471.55
| CAS No. | 1633350-06-7 |
|---|---|
| Product Name | ((plusmn))-Zanubrutinib |
| Molecular Formula | C₂₇H₂₉N₅O₃ |
| Molecular Weight | 471.55 |
| IUPAC Name | 2-(4-phenoxyphenyl)-7-(1-prop-2-enoylpiperidin-4-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxamide |
| Standard InChI | InChI=1S/C27H29N5O3/c1-2-23(33)31-16-13-18(14-17-31)22-12-15-29-27-24(26(28)34)25(30-32(22)27)19-8-10-21(11-9-19)35-20-6-4-3-5-7-20/h2-11,18,22,29H,1,12-17H2,(H2,28,34) |
| Standard InChIKey | QRTMNNHEGPFUPS-UHFFFAOYSA-N |
| SMILES | C=CC(=O)N1CCC(CC1)C2CCNC3=C(C(=NN23)C4=CC=C(C=C4)OC5=CC=CC=C5)C(=O)N |
| Description | (±)-Zanubrutinib is a potent, selective and orally available Bruton//'s tyrosine kinase (Btk) inhibitor. |
| Reference | [1]. Na L, et al. BGB-3111 is a novel and highly selective Bruton//'s tyrosine kinase (BTK) inhibitor. [abstract]. In: Proceedings of the 106th Annual Meeting of the American Association for Cancer Research; 2015 Apr 18-22; Philadelphia, PA. Philadelphia (PA): AACR; Cancer Res 2015;75(15 Suppl):Abstract nr 2597. doi:10.1158/1538-7445.AM2015-2597 |
| PubChem Compound | 135905454 |
| Last Modified | Nov 26 2021 |
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